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Compound of Interest

Compound Name: Diethylvinylchlorosilane

Cat. No.: B13842395

Get Quote

Executive Summary & Mechanistic Rationale
Diethylvinylchlorosilane (DEVCS, CAS: 15972-93-7)[1] is a highly reactive, bifunctional

organosilicon building block widely utilized in drug development and advanced materials for

introducing vinyl and diethylsilyl groups[2]. Due to the highly electrophilic nature of the silicon-

chlorine bond, DEVCS is acutely sensitive to nucleophilic attack by protic solvents, particularly

atmospheric moisture[3].

Causality of Anhydrous Requirements: Exposure to water triggers rapid hydrolysis, forming an

unstable silanol intermediate that subsequently condenses into a siloxane dimer (e.g.,

divinyltetraethyldisiloxane). This reaction exothermically releases 4[4], which poses severe

inhalation hazards, compromises reagent stoichiometry, and induces rapid equipment

corrosion. Consequently, all manipulations must be executed under using standard Schlenk

line or glovebox techniques.
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Understanding the physical parameters of DEVCS is critical for calculating pressure

differentials during transfer and anticipating its behavior in the vapor phase.

Table 1: Quantitative Physicochemical Properties of Diethylvinylchlorosilane

Property Value / Description

Chemical Name Diethylvinylchlorosilane

CAS Number 15972-93-7[1]

Molecular Weight 148.71 g/mol

Appearance Clear, colorless liquid

Boiling Point ~130 °C – 132 °C

Density ~0.90 g/mL at 25 °C

Reactivity Profile
Reacts violently with water, alcohols, and

amines[3]

Storage Conditions
< 30 °C, under inert gas (Ar/N2), moisture-

free[3]

Hydrolysis Degradation Pathway
The following diagram illustrates the mechanistic degradation of DEVCS when exposed to

ambient moisture, emphasizing the necessity of the protocols that follow.
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Fig 1: Hydrolysis pathway of DEVCS upon moisture exposure, yielding HCl and siloxanes.

Core Principles of the Anhydrous Setup
To establish a self-validating anhydrous system, researchers must rely on a5[5].

Inert Gas Selection: Argon is preferred over nitrogen for DEVCS transfers because it is

denser than air, providing a more robust protective blanket over the liquid surface when a

septum is temporarily pierced.

Pressure Relief: The system must incorporate an . As DEVCS transfers require positive

pressure, the bubbler acts as a critical pressure-relief valve, preventing glassware from

rupturing while providing a visual validation of gas flow[5].

Vacuum Integrity: The vacuum pump must be protected by a 6[6]. If DEVCS vapors bypass

the reaction flask, they will condense in the trap rather than degrading the pump oil, which

would otherwise lead to mechanical failure and hazardous HCl exhaust[6].
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Experimental Protocols
Protocol A: Preparation and Validation of the Anhydrous
System
Objective: Eradicate surface-bound moisture from glassware and validate the atmospheric

integrity of the setup.

Glassware Preparation: Dry all receiving flasks, stir bars, and septa in an oven at >120 °C for

a minimum of 12 hours.

Hot Assembly: Assemble the glassware while hot. Immediately seal with rubber septa and

connect to the Schlenk line via flexible, low-permeability hosing.

Freeze-Pump-Thaw / Purge Cycles:

Open the flask to the vacuum manifold (<0.1 Torr) for 5 minutes.

Self-Validation Check: Isolate the flask from the vacuum. If the pressure gauge rises

rapidly, a leak is present (likely at the septum or joint). Reseal and re-evacuate[5].

Slowly open the flask to the inert gas manifold until the bubbler registers positive flow[6].

Repeat this vacuum/gas cycle three times (the "3x Cycle").

Protocol B: Cannula Transfer of DEVCS
Objective: Transfer a precise volume of DEVCS without exposing the stock bottle or the

receiving flask to air[3]. Causality: Syringes can leak highly corrosive DEVCS onto the user's

hands or introduce air if the plunger is pulled too quickly. Cannula transfer relies on a , keeping

the system entirely closed.

Purge the Cannula: Insert one end of a stainless-steel double-ended needle (cannula) into

the receiving flask (which is under positive Ar pressure). Allow Argon to flow through the

cannula for 30 seconds to purge it.

Insert into Reagent: Pierce the septum of the DEVCS stock bottle with the purged end of the

cannula, keeping the tip above the liquid level.
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Establish Pressure Differential: Insert a vent needle (connected to a secondary bubbler) into

the receiving flask to relieve pressure[3].

Transfer: Lower the cannula tip in the DEVCS bottle below the liquid surface. The positive

pressure from the Schlenk line in the stock bottle will push the liquid DEVCS through the

cannula and into the receiving flask[3].

Termination: Once the desired volume is transferred, raise the cannula tip above the liquid

level in the stock bottle. Allow gas to flush the line, then remove the cannula[3].
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Fig 2: Step-by-step experimental workflow for the anhydrous transfer of DEVCS.

Quenching and Safety Procedures
Post-Reaction Quenching: 4 containing DEVCS residues. The rapid exothermic generation

of HCl can cause the flask to shatter[4]. Instead, place the flask in an ice bath and slowly add

a bulky alcohol (e.g., isopropanol or tert-butanol) dropwise under a nitrogen blanket. The
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alcohol reacts slower than water, safely converting the chlorosilane to an alkoxysilane while

releasing HCl at a manageable rate.

Spill Response: In the event of a spill, do not use water[4]. Cover the spill with a dry, inert

absorbent (e.g., sand or vermiculite) and sweep it into a sealed container for hazardous

waste disposal. Ensure full respiratory protection (SCBA) is worn due to ambient HCl

generation[4].

References
Global Silicones Council - GLOBAL SAFE HANDLING OF CHLOROSILANES. Available at:

[Link]

University of Southampton - Use of Schlenk Line SOP. Available at: [Link]

Schlenk Line Survival Guide - An Illustrated Guide to Schlenk Line Techniques. Available at:

[Link]

Google Patents - WO2015030224A1 - Curable silicone composition, cured product thereof,
and optical semiconductor device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy Online CAS Number 15972-93-7 - TRC - Diethylvinylchlorosilane | LGC Standards
[lgcstandards.com]

2. WO2015030224A1 - Curable silicone composition, cured product thereof, and optical
semiconductor device - Google Patents [patents.google.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. globalsilicones.org [globalsilicones.org]

5. licn.phys.soton.ac.uk [licn.phys.soton.ac.uk]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://globalsilicones.org/wp-content/uploads/2020/10/Chlorosilanes-Manual.pdf
https://globalsilicones.org/wp-content/uploads/2020/10/Chlorosilanes-Manual.pdf
https://globalsilicones.org/
https://soton.ac.uk/
https://schlenklinesurvivalguide.com/
https://www.benchchem.com/product/b13842395?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lgcstandards.com/FR/en/Diethylvinylchlorosilane/p/TRC-D159720
https://www.lgcstandards.com/FR/en/Diethylvinylchlorosilane/p/TRC-D159720
https://patents.google.com/patent/WO2015030224A1/de
https://patents.google.com/patent/WO2015030224A1/de
https://pdf.benchchem.com/579/Application_Notes_and_Protocols_for_Handling_and_Storage_of_Air_Sensitive_Chlorinated_Compounds.pdf
https://globalsilicones.org/wp-content/uploads/2020/10/Chlorosilanes-Manual.pdf
https://www.licn.phys.soton.ac.uk/files/SOP_Schlenk%20Line.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. hsrm.umn.edu [hsrm.umn.edu]

To cite this document: BenchChem. [Application Note: Experimental Setup and Handling
Protocols for Anhydrous Diethylvinylchlorosilane (DEVCS)]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13842395/docs#application-note-
experimental-setup-and-handling-protocols-for-anhydrous-diethylvinylchlorosilane-devcs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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